Cas no 2639409-34-8 (3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid
• CAS No: 2639409-34-8
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 5641968
• PubChem ID: 165901238
• Update Time: 2025-06-08

3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229158
• 2639409-34-8
• 3-{[(benzyloxy)carbonyl](cyclopropyl)amino}-4,4,4-trifluorobutanoic acid
• 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C15H16F3NO4/c16-15(17,18)12(8-13(20)21)19(11-6-7-11)14(22)23-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,20,21)
• InChI Key： GEMALVVMYSOXPP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)N(C(=O)OCC1C=CC=CC=1)C1CC1)(F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid

Professional Introduction to Compound with CAS No. 2639409-34-8 and Product Name: 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic Acid

Compound with the CAS number 2639409-34-8 and the product name 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both benzyloxy carbonyl and cyclopropyl amino groups in its molecular framework suggests a versatile reactivity that could be exploited in the synthesis of more complex molecules.

The benzyloxy carbonyl (Boc) group is a well-established protecting group in organic synthesis, particularly in peptide coupling reactions. Its stability under a variety of conditions makes it an invaluable tool for chemists working on the assembly of large, complex molecules. In contrast, the cyclopropyl amino moiety introduces a rigid three-membered ring into the structure, which can influence the conformational preferences and binding interactions of the compound. This combination of functional groups makes 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the importance of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. In particular, the trifluoromethyl group present in 4,4,4-trifluorobutanoic acid contributes to these effects by enhancing electron-withdrawing properties and improving binding interactions with biological targets. This has led to an increased interest in fluorinated building blocks like 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid for use in drug discovery programs.

One of the most compelling aspects of this compound is its potential utility as a precursor in the synthesis of novel therapeutic agents. The combination of protective and reactive functional groups allows for selective modifications at multiple sites within the molecule. This flexibility is crucial for designing molecules with specific biological activities. For instance, the benzyloxy carbonyl group can be removed under acidic conditions to reveal an amine that can participate in further reactions such as coupling with carboxylic acids or forming disulfide bonds. Meanwhile, the cyclopropyl amino group can serve as an anchor for hydrogen bonding or participate in π-stacking interactions.

The incorporation of fluorine into pharmaceuticals has been extensively studied due to its ability to modulate drug efficacy and pharmacokinetics. The trifluoromethyl group in 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid is particularly noteworthy because it can enhance metabolic stability by resisting oxidative degradation. This property is especially valuable for drugs that require longer half-lives to achieve therapeutic effects. Additionally, fluorine atoms can improve binding affinity by increasing hydrophobic interactions or by participating in specific hydrogen bonding networks.

In terms of synthetic applications, this compound serves as an excellent intermediate for constructing more complex molecules. The presence of both protective and reactive functional groups allows chemists to systematically build up a molecule from simpler precursors while maintaining control over regioselectivity and stereochemistry. This approach is particularly useful in peptide chemistry, where protecting groups are essential for preventing unwanted side reactions during assembly.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid. By leveraging molecular modeling techniques, researchers can predict how structural modifications will affect biological activity and pharmacokinetic properties before conducting any experimental work. This has accelerated the drug discovery process significantly and allowed for more targeted development efforts.

The potential applications of this compound extend beyond small-molecule drug development into other areas such as materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block that can be tailored to meet specific needs across different industries. For example, derivatives of this compound could exhibit enhanced solubility or stability when incorporated into formulations designed for oral or parenteral administration.

In conclusion,3-{(benzyloxy)carbonyl(cyclopropyl)amino}-4,4,4-trifluorobutanoic acid (CAS No. 2639409-34-8) represents a promising chemical entity with significant potential for further development. Its structural features make it an attractive candidate for use as an intermediate in synthetic chemistry applications while its fluorinated moiety offers advantages related to metabolic stability and binding affinity. As research continues to uncover new applications for fluorinated compounds, this compound will likely play an important role in future advancements across multiple disciplines.